![molecular formula C14H14BrNO3 B5811548 5-bromo-2-ethoxy-N-(2-furylmethyl)benzamide](/img/structure/B5811548.png)
5-bromo-2-ethoxy-N-(2-furylmethyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
5-bromo-2-ethoxy-N-(2-furylmethyl)benzamide, also known as Befetupitant, is a chemical compound that belongs to the class of benzamides. It has been widely studied for its potential applications in the field of medicine, particularly in the treatment of various disorders.
Mechanism of Action
5-bromo-2-ethoxy-N-(2-furylmethyl)benzamide exerts its effects by binding to and blocking the neurokinin-1 (NK1) receptor. The NK1 receptor is involved in the regulation of various physiological processes, including pain perception, inflammation, and mood. By blocking the NK1 receptor, this compound reduces the activity of the substance P, a neuropeptide that is involved in the transmission of pain signals and the regulation of mood.
Biochemical and Physiological Effects:
This compound has been found to have several biochemical and physiological effects. It has been shown to reduce the levels of substance P in the brain, which leads to a reduction in pain perception and an improvement in mood. This compound has also been found to reduce the levels of cytokines, which are involved in the regulation of inflammation. Additionally, it has been found to increase the levels of dopamine and serotonin, which are neurotransmitters that play a role in the regulation of mood.
Advantages and Limitations for Lab Experiments
5-bromo-2-ethoxy-N-(2-furylmethyl)benzamide has several advantages for lab experiments. It is readily available, relatively inexpensive, and has a high purity level. However, it also has some limitations. This compound is highly soluble in organic solvents, which makes it difficult to dissolve in water. Additionally, it has a relatively short half-life, which makes it difficult to study its long-term effects.
Future Directions
There are several future directions for the study of 5-bromo-2-ethoxy-N-(2-furylmethyl)benzamide. One potential direction is the development of new formulations that improve its solubility in water. Another direction is the study of its long-term effects, particularly in the treatment of cancer. Additionally, the development of new drugs that target the NK1 receptor could lead to the discovery of more effective treatments for various disorders.
Conclusion:
This compound is a promising chemical compound that has potential applications in various fields of medicine. Its antiemetic, anxiolytic, and antitumor properties make it a promising candidate for the treatment of various disorders. However, further research is needed to fully understand its mechanism of action and long-term effects.
Synthesis Methods
5-bromo-2-ethoxy-N-(2-furylmethyl)benzamide can be synthesized using a variety of methods. One of the most common methods involves the reaction of 2-ethoxybenzoyl chloride with 2-furylmethylamine in the presence of a base such as triethylamine. The resulting product is then treated with bromine to obtain this compound. Another method involves the reaction of 2-ethoxybenzoic acid with 2-furylmethylamine in the presence of a coupling agent such as dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP).
Scientific Research Applications
5-bromo-2-ethoxy-N-(2-furylmethyl)benzamide has been extensively studied for its potential applications in various fields of medicine. It has been found to have antiemetic properties, which makes it useful in the treatment of nausea and vomiting associated with chemotherapy and other medical procedures. This compound has also been studied for its potential use in the treatment of anxiety and depression. Additionally, it has been found to have antitumor properties, which makes it a promising candidate for the treatment of cancer.
properties
IUPAC Name |
5-bromo-2-ethoxy-N-(furan-2-ylmethyl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H14BrNO3/c1-2-18-13-6-5-10(15)8-12(13)14(17)16-9-11-4-3-7-19-11/h3-8H,2,9H2,1H3,(H,16,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MRVHUPVWORWLBQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C=C(C=C1)Br)C(=O)NCC2=CC=CO2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H14BrNO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
324.17 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.